5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-chloro-1-(3-chlorophenyl)-3-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H8Cl2N2O/c1-7-10(6-16)11(13)15(14-7)9-4-2-3-8(12)5-9/h2-6H,1H3
• InChI Key: YSHYNOWWLSEUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)Cl)C2=CC(=CC=C2)Cl
• Molecular Formula: C11H8Cl2N2O
• DSSTOX Substance ID: DTXSID601169033
• Molecular Weight: 255.10 g/mol
• CAS No.: 77509-92-3

Description

5-chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H8Cl2N2O and its molecular weight is 255.1 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

• Synthesis and Characterization : 5-Chloro-1-(3-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde has been synthesized and its crystal structure analyzed, revealing specific details about its molecular configuration and interactions (Xu & Shi, 2011).

Chemical Reactions and Derivatives

• Formation of Derivatives : Various chemical reactions involving this compound have been studied, leading to the formation of different derivatives. For example, reactions under microwave irradiation and subsequent reactions with acetophenones and hydrazine have been explored (Cuartas et al., 2017).
• Chemical Behavior : Studies have also been conducted on the compound's behavior in different chemical reactions, such as condensation processes and interactions with various reagents (Trilleras et al., 2014).

Applications in Synthesis

• Use in Synthesizing Bipyrazoles : This compound has been utilized as a precursor in the synthesis of bipyrazoles, demonstrating its utility in creating more complex chemical structures (Kumar et al., 2019).
• Role in Sonogashira-Type Reactions : It has been used in Sonogashira-type cross-coupling reactions, showcasing its versatility in organic synthesis (Vilkauskaitė et al., 2011).

Advanced Synthesis Techniques

• Ultrasonics Promoted Synthesis : The compound has been part of advanced synthesis techniques such as ultrasonics promoted synthesis, highlighting modern approaches to chemical synthesis (Trilleras et al., 2013).

Molecular Structure Studies

• Crystallographic Analysis : Detailed crystallographic analysis of derivatives of this compound has provided insights into their molecular structures and potential applications in fields like materials science and pharmaceuticals (Orrego Hernandez et al., 2015).

Biological Investigations

• Biological Properties : Some studies have also explored the biological properties of derivatives of this compound, particularly focusing on antimicrobial and antioxidant activities (Prasath et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have been reported to interact with their targets, causing a variety of changes . For instance, indole derivatives have shown diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a wide range of biochemical pathways .

Pharmacokinetics

The pharmacokinetics of similar compounds, such as indole derivatives, have been extensively studied .

Result of Action

Similar compounds have been reported to exhibit potent lethal activity against certain parasites .

Action Environment

The action of similar compounds, such as those used in suzuki–miyaura coupling, has been reported to be influenced by exceptionally mild and functional group tolerant reaction conditions .

Future Directions

The study of pyrazole derivatives is a vibrant field due to their wide range of biological activities. Future research could explore the potential uses of this compound in pharmaceutical applications, taking advantage of the reactivity of the aldehyde group for further functionalization.